2-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid

• Molecular Formula: C17H19NO6
• Molecular Weight: 333.3 g/mol
• IUPAC Name: (2S)-2-[[2-(6-ethyl-4-methyl-2-oxochromen-7-yl)oxyacetyl]amino]propanoic acid
• InChI: InChI=1S/C17H19NO6/c1-4-11-6-12-9(2)5-16(20)24-14(12)7-13(11)23-8-15(19)18-10(3)17(21)22/h5-7,10H,4,8H2,1-3H3,(H,18,19)(H,21,22)/t10-/m0/s1
• InChI Key: UWMJBXDRDWMJNM-JTQLQIEISA-N
• Isomeric SMILES: CCC1=CC2=C(C=C1OCC(=O)N[C@@H](C)C(=O)O)OC(=O)C=C2C
• Canonical SMILES: CCC1=CC2=C(C=C1OCC(=O)NC(C)C(=O)O)OC(=O)C=C2C

Description

2-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid is a synthetic organic compound that belongs to the class of coumarin derivatives Coumarins are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 6-ethyl-4-methyl-2-oxo-2H-chromen-7-ol.

Esterification: The hydroxyl group of the chromen-7-ol is esterified with acetic acid to form 6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl acetate.

Amidation: The acetate is then reacted with 2-amino propanoic acid under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Conditions for substitution reactions vary depending on the specific substituents involved.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

2-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a candidate for studying enzyme interactions and cellular processes.

Medicine: Its potential therapeutic properties are being explored for the treatment of various diseases.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-{2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid
• 2-{2-[(6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetamido}propanoic acid
• 2-{2-[(3,4-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid

Uniqueness

2-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}propanoic acid is unique due to its specific substituents, which confer distinct chemical and biological properties. These differences can affect the compound’s reactivity, stability, and interactions with biological targets, making it a valuable tool for research and development in various fields.